Cas no 1333331-84-2 (3-((4-Methoxybenzyl)oxy)-4H-pyran-4-one)

• Product Name: 3-((4-Methoxybenzyl)oxy)-4H-pyran-4-one
• CAS No: 1333331-84-2
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 2122593
• Update Time: 2025-05-26

3-((4-Methoxybenzyl)oxy)-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxybenzyloxy)-4H-pyran-4-one
• 3-((4-Methoxybenzyl)oxy)-4H-pyran-4-one
• 3-[(4-methoxybenzyl)oxy]-4H-pyran-4-one
• SEAQCIBXGPHEBH-UHFFFAOYSA-N
• 4H-Pyran-4-one, 3-[(4-methoxyphenyl)methoxy]-

• Inchi： 1S/C13H12O4/c1-15-11-4-2-10(3-5-11)8-17-13-9-16-7-6-12(13)14/h2-7,9H,8H2,1H3
• InChI Key： SEAQCIBXGPHEBH-UHFFFAOYSA-N
• SMILES： O(C1=COC=CC1=O)CC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 324
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-((4-Methoxybenzyl)oxy)-4H-pyran-4-one

Introduction to 3-((4-Methoxybenzyl)oxy)-4H-pyran-4-one (CAS No. 1333331-84-2)

3-((4-Methoxybenzyl)oxy)-4H-pyran-4-one, also known by its CAS number 1333331-84-2, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyranones, which are cyclic esters with a six-membered ring containing an oxygen atom. The unique structural features of 3-((4-Methoxybenzyl)oxy)-4H-pyran-4-one make it a valuable candidate for various biological and therapeutic applications.

The molecular structure of 3-((4-Methoxybenzyl)oxy)-4H-pyran-4-one consists of a pyranone ring substituted with a 4-methoxybenzyl group at the 3-position. The methoxy group on the benzyl substituent plays a crucial role in modulating the compound's physicochemical properties and biological activity. This substitution pattern is often associated with enhanced solubility and stability, which are critical factors in drug development.

Recent studies have highlighted the potential of 3-((4-Methoxybenzyl)oxy)-4H-pyran-4-one in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-((4-Methoxybenzyl)oxy)-4H-pyran-4-one exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-((4-Methoxybenzyl)oxy)-4H-pyran-4-one has also shown potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in the European Journal of Medicinal Chemistry reported that 3-((4-Methoxybenzyl)oxy)-4H-pyran-4-one effectively scavenges free radicals and reduces oxidative damage in cellular models. This antioxidant activity makes it a potential therapeutic agent for conditions characterized by oxidative stress.

The pharmacokinetic properties of 3-((4-Methoxybenzyl)oxy)-4H-pyran-4-one have also been investigated. A study published in the Journal of Pharmaceutical Sciences found that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These findings suggest that 3-((4-Methoxybenzyl)oxy)-4H-pyran-4-one could be developed into an effective oral medication for various therapeutic applications.

The safety profile of 3-((4-Methoxybenzyl)oxy)-4H-pyran-4-one has been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These results support further clinical development and human trials to evaluate its safety and efficacy.

In conclusion, 3-((4-Methoxybenzyl)oxy)-4H-pyran-4-one (CAS No. 1333331-84-2) is a promising compound with diverse biological activities, including anti-inflammatory and antioxidant properties. Its favorable pharmacokinetic profile and safety data make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential applications in various disease states, paving the way for new treatment options in the future.